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Compound of Interest

Compound Name: Salicylic acid-d6

Cat. No.: B8238413

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling
procedures, and a key experimental application for Salicylic acid-d6. This deuterated analog
of salicylic acid is primarily utilized as an internal standard in mass spectrometry-based
analytical methods for the accurate quantification of salicylic acid in biological and other
matrices.

Safety Data Sheet (SDS) Summary

The following information is a synthesis of safety data from multiple suppliers. Always refer to
the specific SDS provided by the manufacturer for the most accurate and complete information.

Hazard Identification

Salicylic acid-d6 is classified with the following hazards:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.[1][2]

Skin corrosion/irritation (Category 2), H315: Causes skin irritation.[1]

Serious eye damage/eye irritation (Category 1 & 2A), H318/H319: Causes serious eye
damage/irritation.[1][3]

Reproductive toxicity (Category 2), H361d: Suspected of damaging the unborn child.[3]
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e Specific target organ toxicity, single exposure (Category 3), H335: May cause respiratory
irritation.[1]

e Acute and Chronic Aquatic Toxicity (Category 1), H400/H410: Very toxic to aquatic life with
long-lasting effects.[2]

Signal Word: Danger or Warning[1][3]

Hazard Pictograms:

GHSO07 (Exclamation Mark)

GHSO05 (Corrosion)

GHSO08 (Health Hazard)

GHSO09 (Environment)

First-Aid Measures

 |If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.
[1][2] Do NOT induce vomiting.[1]

« |If on Skin: Wash with plenty of soap and water.[1] Remove contaminated clothing and wash
it before reuse.[1]

« If Inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.

[1]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[1][4][5]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide.[1]

o Specific Hazards: During a fire, it may decompose and emit toxic fumes, including carbon
oxides.[1][4] Dust can form an explosive mixture with air.[5]
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o Protective Equipment: Wear a self-contained breathing apparatus and full protective clothing.

[1]

Accidental Release Measures

o Personal Precautions: Avoid all personal contact, including inhalation of dust.[6] Use
personal protective equipment (PPE). Ensure adequate ventilation.[1]

o Environmental Precautions: Prevent spillage from entering drains or water courses.[1][6]

e Methods for Cleaning Up: Use dry clean-up procedures and avoid generating dust.[6]
Vacuum or sweep up the material and place it in a suitable container for disposal.[6]

Data Presentation: Physicochemical and
Toxicological Properties

The following table summarizes the key quantitative data for Salicylic acid-d6.

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6295987/
https://experiments.springernature.com/articles/10.1007/978-1-59745-364-6_11
https://pmc.ncbi.nlm.nih.gov/articles/PMC6295987/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6295987/
https://experiments.springernature.com/articles/10.1007/978-1-59745-364-6_11
https://experiments.springernature.com/articles/10.1007/978-1-59745-364-6_11
https://experiments.springernature.com/articles/10.1007/978-1-59745-364-6_11
https://www.benchchem.com/product/b8238413?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8238413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C7D60s3 [21[31[7]
Molecular Weight 144.16 g/mol [3][8][9][10]
CAS Number 285979-87-5 [1][21[9][11][12]
Appearance Off-white solid [5]

Melting Point 158-161 °C [3][5]

Boiling Point 211 °C at 20 mmHg [315]

Flash Point 157 °C (314.6 °F) - closed cup [31[5]

Density 1.4+0.1 g/lcm?3 [7]

Solubility Soluble in water, DMSO [51[11]

Vapor Pressure

0.0 £ 0.7 mmHg at 25°C

[7]

LogP

2.06-23

[7](8]

Isotopic Purity

>98 atom % D

[3]

Safe Handling, Storage, and Disposal

Safe Handling

e Avoid inhalation, and contact with skin and eyes.[2]

Do not eat, drink, or smoke when using this product.[1][2]

Wash hands thoroughly after handling.[1][2]

Wear appropriate personal protective equipment (PPE).

Recommended PPE:

o Eye/Face Protection: Safety goggles with side shields.[2]

Use only in a well-ventilated area, preferably with appropriate exhaust ventilation.[1][2]
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» Hand Protection: Protective gloves (e.g., nitrile rubber).[2]
» Skin and Body Protection: Impervious clothing, lab coat.[2]

» Respiratory Protection: Use a suitable respirator (e.g., N95 dust mask) if dust is generated.

[3]

Storage

o Keep the container tightly sealed in a cool, dry, and well-ventilated area.[2][6]

Store locked up.[1][4][5]

Protect from light and moisture.[10][13][14]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and
bases.[1][2][13]

Recommended storage temperatures vary by supplier and form (powder vs. solution):
o Room temperature for powder.[10][13]
o -20°C for powder.[2][12]

o -20°C (for 1 month) or -80°C (for 6 months) for stock solutions.[11][12]

Disposal Considerations

» Dispose of the substance and its container in accordance with all applicable local, state, and
federal regulations.[1][2]

e This material and its container may need to be disposed of as hazardous waste.[15]
e Do not allow the product to enter drains or waterways.[6]

Mandatory Visualizations
Diagram 1: Safe Handling Workflow for Salicylic acid-d6
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Caption: Workflow for the safe handling of Salicylic acid-d6 from receipt to disposal.
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Diagram 2: Experimental Workflow for Quantification
using Salicylic acid-d6 as an Internal Standard

Sample & Standard Preparation
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:
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of Salicylic acid-d6 (Internal Standard)

:

3. Extract Analytes
(e.g., with acidified methanol,
ultrasonicate, centrifuge)

:

4. Evaporate & Reconstitute
(e.g., N2 stream, reconstitute
in mobile phase)

Instrumen%l Analysis

5. Inject into LC-MS/MS

l

6. Chromatographic Separation
(e.g., C18 column)

l

7. Mass Spectrometric Detection
(MRM mode for analyte and IS)

Data Pr%cessing

8. Integrate Peak Areas
(Analyte and 1S)

l

9. Calculate Peak Area Ratio
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l

10. Quantify Analyte Concentration
(using calibration curve)
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Caption: A typical LC-MS/MS workflow for quantifying salicylic acid using Salicylic acid-d6.

Diagram 3: Simplified COX-2 Inhibition Pathway
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Caption: Salicylic acid inhibits the COX-2 enzyme, reducing prostaglandin synthesis.

Experimental Protocols

Salicylic acid-d6 is an ideal internal standard for the quantification of salicylic acid because it
is chemically identical to the analyte but has a different mass, allowing it to be distinguished by
a mass spectrometer.[9] This co-eluting standard helps to correct for variations in sample
preparation, extraction recovery, and instrument response.[8]

Representative Protocol: Quantification of Salicylic Acid
in Feed by LC-MS/MS

This protocol is adapted from a published method and demonstrates a typical application.[1]
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5.1.1. Reagents and Materials

o Salicylic acid-d6 (Internal Standard, 1S)

o Salicylic acid (Analyte standard)

e Methanol (LC-MS grade)

o Acetonitrile (LC-MS grade)

e Hydrochloric acid

e Formic acid

o Ultrapure water

o Polypropylene centrifuge tubes (50 mL)

» \Vortex mixer, ultrasonic bath, centrifuge, shaker mixer
« Nitrogen evaporator

e LC-MS/MS system with an electrospray ionization (ESI) source

5.1.2. Preparation of Standard Solutions

Stock Solutions (1,000 pug/mL): Prepare individual stock solutions of salicylic acid and
Salicylic acid-d6 by accurately weighing the compounds and dissolving them in acetonitrile.

Working Solutions: Prepare serial dilutions of the salicylic acid stock solution to create
calibration standards at appropriate concentrations (e.g., 0.05, 0.1, 0.25, 0.5, 1.0, and 2.0

mg/kg).[1]

Internal Standard Working Solution: Prepare a working solution of Salicylic acid-d6 (e.qg.,
0.5 pg/mL) in 50% acetonitrile.[1]

5.1.3. Sample Preparation

Weigh 2.5 g of the homogenized feed sample into a 50 mL polypropylene centrifuge tube.[1]
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e Add a known amount of the Salicylic acid-d6 internal standard working solution.
e Add 25 mL of 0.1% hydrochloric acid in methanol and vortex the sample.[1]

e Place the tube in an ultrasonic bath for 15 minutes.[1]

o Shake the sample on a shaker mixer for 30 minutes at 200 rpm.[1]

o Centrifuge the sample at 4,500 x g for 15 minutes at 20°C.[1]

o Transfer 500 L of the supernatant to a glass tube and evaporate to dryness under a gentle
stream of nitrogen at 45°C.[1]

» Reconstitute the dry residue with 500 pL of 50% acetonitrile, vortex, and centrifuge at 14,500
rpm for 15 minutes.[1]

o Transfer the final supernatant to an HPLC vial for analysis.[1]
5.1.4. LC-MS/MS Instrumental Analysis

e LC Column: C18 reversed-phase column.

» Mobile Phase A: 0.1% formic acid in water.[1]

» Mobile Phase B: Acetonitrile.[1]

e Flow Rate: 0.3 mL/min.

e Injection Volume: 10-20 pL.

» Gradient Elution: A typical gradient would start with a high percentage of mobile phase A,
ramping up the percentage of mobile phase B to elute the analytes.

e MS Detection: Electrospray ionization in negative mode (ESI-).

e Monitoring Mode: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring
(MRM).

o Salicylic Acid Transition: m/z 137 — 93.[1][12]
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o Salicylic acid-d6 Transition: m/z 141 — 97 (Note: The exact transition will depend on the
deuteration pattern, dé would be m/z 143 -> 99. The principle remains the same).

5.1.5. Data Analysis

e Generate a calibration curve by plotting the peak area ratio (Salicylic acid / Salicylic acid-
d6) against the concentration of the calibration standards.

o Calculate the peak area ratio for the unknown samples.

o Determine the concentration of salicylic acid in the samples by interpolating their peak area
ratios from the calibration curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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